1. Home
  2. Product
  3. 3-Ethyl-2-(4-{3-[4-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)but-2-en-1-ylidene]-2-methylcyclohex-1-en-1-yl}buta-1,3-dien-1-yl)-1,3-benzothiazol-3-ium iodide
3-Ethyl-2-(4-{3-[4-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)but-2-en-1-ylidene]-2-methylcyclohex-1-en-1-yl}buta-1,3-dien-1-yl)-1,3-benzothiazol-3-ium iodide 3-Ethyl-2-(4-{3-[4-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)but-2-en-1-ylidene]-2-methylcyclohex-1-en-1-yl}buta-1,3-dien-1-yl)-1,3-benzothiazol-3-ium iodide
Brand Name: Vulcanchem
CAS No.: 115920-77-9
VCID: VC0039606
InChI: InChI=1S/C33H35N2S2.HI/c1-4-34-28-19-8-10-21-30(28)36-32(34)23-12-6-15-26-17-14-18-27(25(26)3)16-7-13-24-33-35(5-2)29-20-9-11-22-31(29)37-33;/h6-13,15-16,19-24H,4-5,14,17-18H2,1-3H3;1H/q+1;/p-1
SMILES: CCN1C2=CC=CC=C2SC1=CC=CC=C3CCCC(=C3C)C=CC=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]
Molecular Formula: C33H35IN2S2
Molecular Weight: 650.681

3-Ethyl-2-(4-{3-[4-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)but-2-en-1-ylidene]-2-methylcyclohex-1-en-1-yl}buta-1,3-dien-1-yl)-1,3-benzothiazol-3-ium iodide

CAS No.: 115920-77-9

Cat. No.: VC0039606

Molecular Formula: C33H35IN2S2

Molecular Weight: 650.681

* For research use only. Not for human or veterinary use.

3-Ethyl-2-(4-{3-[4-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)but-2-en-1-ylidene]-2-methylcyclohex-1-en-1-yl}buta-1,3-dien-1-yl)-1,3-benzothiazol-3-ium iodide - 115920-77-9

Specification

CAS No. 115920-77-9
Molecular Formula C33H35IN2S2
Molecular Weight 650.681
IUPAC Name (2Z)-3-ethyl-2-[(E,4E)-4-[3-[(1E,3E)-4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-2-methylcyclohex-2-en-1-ylidene]but-2-enylidene]-1,3-benzothiazole;iodide
Standard InChI InChI=1S/C33H35N2S2.HI/c1-4-34-28-19-8-10-21-30(28)36-32(34)23-12-6-15-26-17-14-18-27(25(26)3)16-7-13-24-33-35(5-2)29-20-9-11-22-31(29)37-33;/h6-13,15-16,19-24H,4-5,14,17-18H2,1-3H3;1H/q+1;/p-1
Standard InChI Key DALNQOMSTNQHJB-UHFFFAOYSA-M
SMILES CCN1C2=CC=CC=C2SC1=CC=CC=C3CCCC(=C3C)C=CC=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19